Cas no 1805413-76-6 (3-(Difluoromethyl)-6-iodo-2-methyl-5-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-6-iodo-2-methyl-5-(trifluoromethyl)pyridine
• CAS No: 1805413-76-6
• MF: C₈H₅F₅IN
• MW: 337.028491735458
• CID: 4893114
• Update Time: 2025-05-21

3-(Difluoromethyl)-6-iodo-2-methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-iodo-2-methyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5IN/c1-3-4(6(9)10)2-5(7(14)15-3)8(11,12)13/h2,6H,1H3
• InChI Key： NSAKLEVAMVNDRS-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C=C(C(F)F)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 3-(Difluoromethyl)-6-iodo-2-methyl-5-(trifluoromethyl)pyridine

3-(Difluoromethyl)-6-iodo-2-methyl-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-(Difluoromethyl)-6-iodo-2-methyl-5-(trifluoromethyl)pyridine, identified by the CAS number 1805413-76-6, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with multiple fluorinated groups and an iodine atom. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in advanced chemical synthesis and material engineering.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery and agrochemical development. The trifluoromethyl group, in particular, is known to enhance the stability and bioavailability of molecules, while the difluoromethyl group contributes to modulating electronic interactions within the molecule. These properties make 3-(Difluoromethyl)-6-iodo-2-methyl-5-(trifluoromethyl)pyridine a promising candidate for use in designing novel pharmaceutical agents and pesticides.

In terms of synthesis, researchers have developed efficient methodologies to construct this compound. One such approach involves the iodination of a pre-synthesized pyridine derivative, followed by selective fluorination at specific positions. This multi-step synthesis ensures high purity and structural integrity, which are critical for its application in sensitive chemical reactions. The use of microwave-assisted synthesis has also been explored, offering a faster and more energy-efficient route to this compound.

The electronic properties of 3-(Difluoromethyl)-6-iodo-2-methyl-5-(trifluoromethyl)pyridine have been extensively studied using computational chemistry techniques. These studies reveal that the molecule exhibits a high degree of electron-withdrawing character due to the presence of multiple fluorinated groups. This characteristic makes it an excellent electron-deficient aromatic system, which is highly sought after in the design of advanced materials such as organic semiconductors and light-emitting diodes (LEDs).

In addition to its chemical applications, this compound has shown potential in environmental science. Its ability to act as a catalyst in certain organic reactions could reduce the reliance on traditional heavy metal catalysts, thereby contributing to greener chemical processes. Recent research has also explored its role in catalytic asymmetric synthesis, where it serves as a chiral auxiliary to facilitate the formation of enantioselective products.

The structural versatility of 3-(Difluoromethyl)-6-iodo-2-methyl-5-(trifluoromethyl)pyridine allows for further functionalization, enabling its use in diverse applications such as polymer chemistry and nanotechnology. For instance, it can be incorporated into polymeric materials to enhance their thermal stability and mechanical properties. Its application in nanotechnology includes its use as a building block for constructing self-assembled monolayers and nanoparticles with tailored functionalities.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its safety and sustainability. Recent studies have demonstrated that under certain conditions, such as exposure to UV light or biodegradation agents, the compound undergoes controlled cleavage at specific bonds, leading to non-toxic byproducts. This knowledge is essential for ensuring that its use does not pose risks to ecosystems or human health.

In conclusion, 3-(Difluoromethyl)-6-iodo-2-methyl-5-(trifluoromethyl)pyridine stands out as a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, coupled with its versatile chemical properties, positions it as a key player in advancing modern chemistry and materials science. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to make significant contributions to both academic and industrial sectors.